Cas no 105337-77-7 (3-Pentanone, 2-[(3-methylphenyl)thio]-)

• Product Name: 3-Pentanone, 2-[(3-methylphenyl)thio]-
• CAS No: 105337-77-7
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 5230305
• Update Time: 2025-06-13

3-Pentanone, 2-[(3-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-[(3-methylphenyl)thio]-
• 2-(M-tolylthio)pentan-3-one

• Inchi： 1S/C12H16OS/c1-4-12(13)10(3)14-11-7-5-6-9(2)8-11/h5-8,10H,4H2,1-3H3
• InChI Key： OTLPXTSTEBEXCY-UHFFFAOYSA-N
• SMILES： CC(SC1=CC=CC(C)=C1)C(=O)CC

Additional information on 3-Pentanone, 2-[(3-methylphenyl)thio]-

Chemical Profile of 3-Pentanone, 2-[(3-methylphenyl)thio] (CAS No. 105337-77-7)

3-Pentanone, 2-[(3-methylphenyl)thio], identified by its Chemical Abstracts Service (CAS) number 105337-77-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This organosulfur derivative features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and synthetic methodologies. The compound’s molecular structure consists of a pentanone backbone substituted with a thioether group linked to a 3-methylphenyl moiety, which imparts distinct electronic and steric properties conducive to various chemical transformations.

The synthesis of 3-Pentanone, 2-[(3-methylphenyl)thio] involves meticulous attention to reaction conditions and reagent selection to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled thermal and catalytic regimes. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of the synthesis, particularly in constructing the thioether linkage. These methodologies align with contemporary trends in green chemistry, emphasizing minimal waste generation and energy efficiency.

One of the most compelling aspects of 3-Pentanone, 2-[(3-methylphenyl)thio] is its utility as a building block in the development of novel pharmaceutical agents. The presence of both a carbonyl group and a sulfur-containing aromatic ring makes it a versatile intermediate for further functionalization. Recent studies have highlighted its role in designing ligands for metal-organic frameworks (MOFs), where its chelating properties contribute to the stability and selectivity of these materials. Such applications underscore the growing importance of organosulfur compounds in materials science and catalysis.

In the pharmaceutical domain, 3-Pentanone, 2-[(3-methylphenyl)thio] has been investigated for its potential bioactivity. Researchers have explored its derivatives as modulators of enzyme activity, particularly those involving sulfur-containing heterocycles, which are known for their pharmacological efficacy. Preliminary in vitro studies suggest that certain analogs may exhibit properties relevant to neurological disorders and anti-inflammatory pathways. While further clinical validation is necessary, these findings open new avenues for drug discovery programs leveraging this compound’s scaffold.

The compound’s physicochemical properties, such as solubility and thermal stability, also make it valuable for formulation studies. Its ability to dissolve in both polar and non-polar solvents enhances its compatibility with diverse solvent systems used in drug delivery systems. This characteristic is particularly relevant in developing oral formulations where solubility plays a critical role in bioavailability. Additionally, its stability under various storage conditions reduces concerns related to shelf life, making it a practical candidate for industrial applications.

From an environmental perspective, the sustainability of utilizing 3-Pentanone, 2-[(3-methylphenyl)thio] aligns with global efforts to promote eco-friendly chemical processes. Modern synthetic routes have been optimized to minimize hazardous byproducts, ensuring compliance with regulatory standards while maintaining high chemical yields. This approach not only enhances cost-effectiveness but also supports sustainable manufacturing practices across industries.

The future prospects of 3-Pentanone, 2-[(3-methylphenyl)thio] are promising, driven by ongoing research into its applications in agrochemicals and specialty chemicals. Its structural motifs can be modified to develop novel pesticides or corrosion inhibitors, expanding its utility beyond pharmaceuticals. Collaborative efforts between academia and industry are likely to yield innovative derivatives with enhanced functionalities suitable for diverse industrial needs.

In summary, 3-Pentanone, 2-[(3-methylphenyl)thio] (CAS No. 105337-77-7) represents a compound of considerable interest due to its unique structural features and broad applicability. Its role as an intermediate in synthetic chemistry, coupled with its potential bioactivity and environmental benefits, positions it as a valuable asset in modern chemical research and development. As scientific understanding evolves, new applications for this compound are expected to emerge, reinforcing its significance in both academic and industrial contexts.